Cas no 27509-28-0 (2-methyl-5-(1h-pyrazol-5-yl)pyridine)

2-methyl-5-(1h-pyrazol-5-yl)pyridine structure
27509-28-0 structure
Product Name:2-methyl-5-(1h-pyrazol-5-yl)pyridine
CAS No:27509-28-0
MF:C9H9N3
MW:159.187861204147
CID:1432044
PubChem ID:2805912
Update Time:2025-04-20

2-methyl-5-(1h-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5-(1h-pyrazol-5-yl)pyridine
    • ZINC01172274
    • 2-Methyl-5-(pyrazol-3(5)-yl)pyridin
    • (2-methyl-2H-tetrazol-5-yl)-bis-(toluene-4-sulfonyl)-amine
    • MCULE-6574897153
    • Ambcb6450324
    • 2-Methyl-5-&lt
    • bis-(p-toluolsulfonyl)-amino&gt
    • -tetrazol
    • AC1LPTPB
    • STK917444
    • 2-methyl-5-(1(2)H-pyrazol-3-yl)-pyridine
    • AKOS003206127
    • pyrazol-3(5)-yl&gt
    • pyridin
    • ZINC01172274; 2-Methyl-5-(pyrazol-3(5)-yl)pyridin; (2-methyl-2H-tetrazol-5-yl)-bis-(toluene-4-sulfonyl)-amine; MCULE-6574897153; Ambcb6450324; 2-Methyl-5-< bis-(p-toluolsulfonyl)-amino> -tetrazol; AC1LPTPB; STK917444; 2-methyl-5-(1(2)H-pyrazol-3-yl)-pyridine; AKOS003206127; 2-Methyl-5-< pyrazol-3(5)-yl> pyridin;
    • Pyridine, 10
    • 2-Methyl-5-(1H-pyrazol-3-yl)pyridine
    • SCHEMBL1763477
    • HMS1434M12
    • BDBM21622
    • Maybridge3_001332
    • CHEMBL260289
    • DB-377618
    • 27509-28-0
    • SCHEMBL12490020
    • IDI1_012719
    • Inchi: 1S/C9H9N3/c1-7-2-3-8(6-10-7)9-4-5-11-12-9/h2-6H,1H3,(H,11,12)
    • InChI Key: FOYWCEUVVIHJKD-UHFFFAOYSA-N
    • SMILES: N1C(=CC=N1)C1=CN=C(C)C=C1

Computed Properties

  • Exact Mass: 159.079647300g/mol
  • Monoisotopic Mass: 159.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 41.6Ų
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